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Compound of Interest

Compound Name: 4-(Dimethylamino)benzophenone

Cat. No.: B186975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-
(Dimethylamino)benzophenone as a photoinitiator for ultraviolet (UV) curing applications.

This document outlines the mechanism of action, provides exemplary performance data, and

details experimental protocols for the formulation and characterization of UV-curable systems.

Introduction
4-(Dimethylamino)benzophenone (DMABP) is a highly efficient Norrish Type II photoinitiator

used to initiate free radical polymerization upon exposure to UV light. It is widely employed in

the formulation of UV-curable coatings, inks, adhesives, and in specialized applications such as

dental resins and 3D printing.[1] As a Type II photoinitiator, DMABP requires a co-initiator,

typically a tertiary amine, to generate the free radicals necessary for polymerization.[2] This

two-component system offers excellent curing efficiency, particularly for pigmented and thicker

coatings.

Key Properties of 4-(Dimethylamino)benzophenone:
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Property Value

Synonyms 4-Benzoyl-N,N-dimethylaniline

CAS Number 530-44-9

Molecular Formula C₁₅H₁₅NO

Molecular Weight 225.29 g/mol

Appearance Yellow to yellow-green crystalline powder

Melting Point 88 - 92 °C

Mechanism of Photoinitiation
4-(Dimethylamino)benzophenone functions via a Norrish Type II hydrogen abstraction

mechanism. The process can be summarized in the following steps:

Photoexcitation: Upon absorption of UV radiation, the DMABP molecule is promoted from its

ground state to an excited singlet state.

Intersystem Crossing: The excited singlet state rapidly undergoes intersystem crossing to a

more stable and longer-lived triplet state.

Hydrogen Abstraction: The excited triplet state of DMABP abstracts a hydrogen atom from a

synergistic co-initiator, such as a tertiary amine (e.g., Ethyl-4-(dimethylamino)benzoate -

EDB). This step generates two radical species: a ketyl radical from the DMABP and an

aminoalkyl radical from the co-initiator.

Initiation: The highly reactive aminoalkyl radical is the primary species that initiates the

polymerization of monomers and oligomers (e.g., acrylates) in the formulation, leading to the

formation of a cross-linked polymer network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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